Cas no 1431555-14-4 (3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester)
1431555-14-4 structure
Product Name:3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
CAS No:1431555-14-4
MF:C14H10ClF3O5S2
MW:414.804411411285
MDL:MFCD24386174
CID:4699983
Update Time:2023-11-22
3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester
- 3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester
- Methyl 3-chlorosulfonyl-4-(2-methoxyphenyl)-5-(trifluoromethyl)thiophene-2-carboxylate
-
- MDL: MFCD24386174
- Inchi: 1S/C14H10ClF3O5S2/c1-22-8-6-4-3-5-7(8)9-11(25(15,20)21)10(13(19)23-2)24-12(9)14(16,17)18/h3-6H,1-2H3
- InChI Key: MKVOJIAXIGWLTF-UHFFFAOYSA-N
- SMILES: ClS(C1=C(C(=O)OC)SC(C(F)(F)F)=C1C1C=CC=CC=1OC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 592
- Topological Polar Surface Area: 106
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Boiling Point: 472.9±45.0 °C at 760 mmHg
- Flash Point: 239.8±28.7 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C115595-250mg |
3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester |
1431555-14-4 | 250mg |
$ 555.00 | 2022-06-06 | ||
| TRC | C115595-500mg |
3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester |
1431555-14-4 | 500mg |
$ 925.00 | 2022-06-06 | ||
| abcr | AB403666-1 g |
3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester; . |
1431555-14-4 | 1g |
€351.30 | 2023-04-25 | ||
| abcr | AB403666-5 g |
3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester; . |
1431555-14-4 | 5g |
€1050.10 | 2023-04-25 | ||
| abcr | AB403666-1g |
3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester; . |
1431555-14-4 | 1g |
€351.30 | 2025-03-19 | ||
| abcr | AB403666-5g |
3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoromethyl-thiophene-2-carboxylic acid methyl ester; . |
1431555-14-4 | 5g |
€1050.10 | 2025-03-19 |
3-Chlorosulfonyl-4-(2-methoxy-phenyl)-5-trifluoro-methyl-thiophene-2-carboxylic acid methyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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